Methyl 2-bromo-4-chlorobenzoate
Cat. No. B1590925
Key on ui cas rn:
57381-62-1
M. Wt: 249.49 g/mol
InChI Key: BIFARHLBYAKSSN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Br:6][c:7]1[c:8]([C:9](=[O:10])[OH:11])[cH:12][cH:13][c:14]([Cl:16])[cH:15]1.[CH3:17][OH:18].[OH2:19].[S:1](=[O:2])(=[O:3])([OH:4])[OH:5]>>[Br:6][c:7]1[c:8]([C:9]([O:10][CH3:17])=[O:11])[cH:12][cH:13][c:14]([Cl:16])[cH:15]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C(O)c1ccc(Cl)cc1Br
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)(O)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)c1ccc(Cl)cc1Br
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
